![molecular formula C19H19N3O5S B2446587 (2,3-dimethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone CAS No. 851808-60-1](/img/structure/B2446587.png)
(2,3-dimethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
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Description
(2,3-dimethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C19H19N3O5S and its molecular weight is 401.44. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Enzyme Inhibitory Properties
- Antioxidant Activities : Phenol derivatives, including compounds structurally related to the given chemical, have demonstrated significant antioxidant properties. For instance, a study by Artunç et al. (2020) synthesized and tested various phenol derivatives for their antioxidant activities using ABTS•+ and DPPH• scavenging methods. These molecules showed a powerful antioxidant profile, comparable to standard antioxidants (Artunç et al., 2020).
- Enzyme Inhibition : The same study also explored the inhibition effects of these phenol compounds against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) activities. The phenols were found to be effective inhibitors, demonstrating the potential for applications in addressing enzyme-related disorders (Artunç et al., 2020).
Antimicrobial Activities
- Antibacterial Properties : A study by Chandra et al. (2020) on a series of similar compounds found that certain derivatives exhibited significant antibacterial activity. This highlights the potential of these compounds in developing new broad-spectrum antibiotics (Chandra et al., 2020).
Polymer Synthesis and Properties
- Polymer Development : In the field of polymer chemistry, compounds with a similar structure have been used to synthesize novel polymers. For example, Ghaemy et al. (2013) synthesized new poly(amide-ether)s bearing imidazole pendants, using a similar process. These polymers showed potential for various industrial applications due to their solubility and thermal properties (Ghaemy et al., 2013).
Antitumor Activities
- Anticancer Potential : Studies have explored compounds with related structures for their anticancer properties. Hayakawa et al. (2004) synthesized a derivative, which exhibited selective cytotoxicity against tumorigenic cell lines, suggesting potential use in cancer treatment (Hayakawa et al., 2004).
properties
IUPAC Name |
(2,3-dimethoxyphenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O5S/c1-26-16-8-4-7-15(17(16)27-2)18(23)21-10-9-20-19(21)28-12-13-5-3-6-14(11-13)22(24)25/h3-8,11H,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZANGJXCSZXGLPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)N2CCN=C2SCC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.